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Compound of Interest

Compound Name: Prinoxodan

Cat. No.: B040184 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for Prinoxodan (CAS 111786-07-3) could not

be located in publicly available resources. In the absence of specific handling and disposal

directives, Prinoxodan must be treated as a potentially hazardous substance. The following

procedures are based on established best practices for the disposal of research chemicals with

unknown hazard profiles and are intended to provide a framework for safe handling and

disposal. It is imperative to consult with your institution's Environmental Health and Safety

(EHS) department before proceeding with any disposal activities to ensure full compliance with

all applicable federal, state, and local regulations.

This guide provides essential safety and logistical information for the proper disposal of

Prinoxodan, ensuring the safety of laboratory personnel and the protection of the environment.

I. Pre-Disposal Safety and Handling
Before initiating the disposal process, ensure that all personnel are equipped with the

appropriate Personal Protective Equipment (PPE). Given the unknown hazard profile of

Prinoxodan, a conservative approach to PPE is required.

Required Personal Protective Equipment:

Gloves: Nitrile or other chemically resistant gloves.

Eye Protection: Safety glasses with side shields or chemical splash goggles.
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Lab Coat: A standard laboratory coat must be worn and fully buttoned.

Respiratory Protection: If handling the material in powdered form or if there is a risk of

aerosolization, a properly fitted respirator may be necessary. Consult your institution's EHS

for specific guidance.

Handling Precautions:

All handling of Prinoxodan waste should be conducted within a certified chemical fume

hood to minimize inhalation exposure.

Avoid generating dust or aerosols.

Prevent contact with skin, eyes, and clothing. In case of contact, immediately flush the

affected area with copious amounts of water for at least 15 minutes and seek medical

attention.

II. Step-by-Step Disposal Procedure
The disposal of Prinoxodan must be managed through your institution's hazardous waste

program. Do not attempt to dispose of this chemical down the drain or in the regular trash.

Waste Identification and Segregation:

Prinoxodan waste must be segregated from other waste streams.

This includes pure, unused Prinoxodan, solutions containing Prinoxodan, and any

materials contaminated with Prinoxodan (e.g., pipette tips, weighing boats, contaminated

PPE).

Waste Container Selection:

Use a chemically compatible, leak-proof container with a secure screw-top lid for liquid

waste.

For solid waste, use a designated, properly sealed hazardous waste container.

Ensure the container is in good condition and free from any external contamination.
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Labeling:

Properly label the hazardous waste container with a fully completed hazardous waste tag

as required by your institution and regulatory bodies.

The label must include:

The words "Hazardous Waste."

The full chemical name: "Prinoxodan."

The Chemical Abstracts Service (CAS) number: "111786-07-3."

An accurate estimation of the concentration and total volume or mass of the waste.

The date the waste was first added to the container.

The name of the principal investigator and the laboratory location.

Storage:

Store the sealed and labeled waste container in a designated Satellite Accumulation Area

(SAA) within the laboratory.

The SAA should be a secure area, away from general laboratory traffic and incompatible

materials.

Ensure secondary containment is in place to capture any potential leaks.

Disposal Request:

Once the waste container is full or you are ready for a pickup, submit a hazardous waste

pickup request to your institution's EHS department through their established procedure.

Do not move the hazardous waste from the laboratory yourself. Await trained EHS

personnel for collection.

III. Quantitative Data and Hazard Summary
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In the absence of a specific SDS for Prinoxodan, the following table summarizes general

precautionary data based on standard laboratory chemical safety.

Parameter Data/Information

Chemical Name Prinoxodan

CAS Number 111786-07-3

Assumed Hazard Class
Treat as a toxic and environmentally hazardous

substance.

LD50/LC50 Not available. Assume high toxicity.

Personal Protective Equipment (PPE)
Chemical-resistant gloves, safety goggles, lab

coat. Respirator if aerosolization is possible.

Disposal Method

Collection as hazardous chemical waste through

institutional EHS. Do not dispose of down the

drain or in regular trash.

Spill Response

Evacuate the immediate area. For small spills,

absorb with an inert material (e.g., vermiculite,

sand) and place in a sealed container for

disposal as hazardous waste. For large spills,

contact EHS immediately.

IV. Experimental Protocols
As this document pertains to disposal, no experimental protocols are cited.

V. Logical Workflow for Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of Prinoxodan, emphasizing safety and compliance.
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Caption: Workflow for the safe disposal of Prinoxodan.
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To cite this document: BenchChem. [Standard Operating Procedure: Prinoxodan Disposal].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b040184#prinoxodan-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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